![molecular formula C8H5NO4 B1588842 2-Oxo-2,3-dihydrobenzo[d]oxazole-5-carboxylic acid CAS No. 65422-72-2](/img/structure/B1588842.png)
2-Oxo-2,3-dihydrobenzo[d]oxazole-5-carboxylic acid
Overview
Description
2-Oxo-2,3-dihydrobenzo[d]oxazole-5-carboxylic acid (ODBA) is an organic compound with a wide range of applications in scientific research. It is an important intermediate in the synthesis of various compounds, and has been used in the production of pharmaceuticals, agricultural chemicals, and other compounds. ODBA has also been used as a reagent in organic synthesis, and has been studied for its potential as a therapeutic agent.
Scientific Research Applications
Application in Medicinal Chemistry
- Scientific Field : Medicinal Chemistry
- Summary of the Application : Compounds containing the oxazole ring, such as 2-Oxo-2,3-dihydrobenzo[d]oxazole-5-carboxylic acid, have received significant attention due to their wide range of biological activities. They have been used as synthetic intermediates for the development of novel chemical entities in medicinal and pharmaceutical chemistry .
- Methods of Application : The specific methods of application or experimental procedures would depend on the specific research context and the desired biological activity. Typically, these compounds are synthesized and then tested for their biological activity using various in vitro and in vivo assays .
- Results or Outcomes : Oxazole-based compounds have shown a wide range of biological activities, including anticancer, antibacterial, antiviral, antifungal, anti-inflammatory, antitubercular, and antidiabetic activities .
Application in Antibiotic Research
- Scientific Field : Antibiotic Research
- Summary of the Application : Compounds bearing the 2-Oxo-2,3-dihydrobenzo[d]oxazole-5-carboxylic acid moiety have been evaluated for their potential as novel quorum sensing inhibitors, which could have applications in the development of new antibiotics .
- Methods of Application : These compounds are typically synthesized and then evaluated for their ability to inhibit quorum sensing in bacteria. Quorum sensing is a method of bacterial communication that can regulate virulence and biofilm formation, so inhibiting this process can potentially lead to new antibiotic treatments .
- Results or Outcomes : The specific results or outcomes would depend on the specific compounds tested and the bacterial strains used in the research .
properties
IUPAC Name |
2-oxo-3H-1,3-benzoxazole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5NO4/c10-7(11)4-1-2-6-5(3-4)9-8(12)13-6/h1-3H,(H,9,12)(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHVGBYCMDLCIAF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1C(=O)O)NC(=O)O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50424671 |
Source
|
| Record name | 2-Oxo-2,3-dihydro-1,3-benzoxazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50424671 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Oxo-2,3-dihydrobenzo[d]oxazole-5-carboxylic acid | |
CAS RN |
65422-72-2 |
Source
|
| Record name | 2-Oxo-2,3-dihydro-1,3-benzoxazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50424671 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-oxo-2,3-dihydro-1,3-benzoxazole-5-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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